2-((Cyclopropyl(pyridin-4-yl)methyl)amino)ethanol

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 2-[[cyclopropyl(pyridin-4-yl)methyl]amino]ethanol
• InChI: InChI=1S/C11H16N2O/c14-8-7-13-11(9-1-2-9)10-3-5-12-6-4-10/h3-6,9,11,13-14H,1-2,7-8H2
• InChI Key: CUTFZZQEYMNZQG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2=CC=NC=C2)NCCO

Description

2-((Cyclopropyl(pyridin-4-yl)methyl)amino)ethanol ( 1249345-12-7) is an organic compound with the molecular formula C11H16N2O and a molecular weight of 192.26 g/mol . This chemical features a pyridine ring, a cyclopropyl group, and an ethanolamine side chain, a structural motif common in medicinal chemistry. The pyridine heterocycle is a privileged scaffold in drug discovery, often contributing to molecular recognition and bioavailability. Compounds with similar aminopyridinemethanol and related substructures are frequently investigated for their potential biological activities. Scientific literature and patents indicate that analogous structures have been explored for a range of pharmacological applications, suggesting this compound may serve as a valuable synthetic intermediate or building block in drug discovery programs . For instance, certain pyridin-2-yl-methylamine derivatives have been studied for their potential effects on the central nervous system , while other aminopyridinemethanol compounds have been developed as antimalarial agents . Researchers can utilize this compound to develop novel molecules targeting various diseases. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic use. It is the responsibility of the researcher to ensure safe handling and determine the suitability of this compound for their specific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((Cyclopropyl(pyridin-4-yl)methyl)amino)ethanol typically involves the reaction of cyclopropylamine with 4-pyridinecarboxaldehyde, followed by reduction and subsequent reaction with ethylene oxide. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like palladium on carbon for the reduction step .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, is crucial in industrial settings .

Chemical Reactions Analysis

Types of Reactions

2-((Cyclopropyl(pyridin-4-yl)methyl)amino)ethanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can yield alcohols or amines.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Reagents like alkyl halides and nucleophiles such as amines or thiols are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

2-((Cyclopropyl(pyridin-4-yl)methyl)amino)ethanol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It can be utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-((Cyclopropyl(pyridin-4-yl)methyl)amino)ethanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The pathways involved may include signal transduction cascades and metabolic processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 2-((Cyclopropyl(pyridin-4-yl)methyl)amino)ethanol with structurally or functionally related compounds, focusing on substituents, physicochemical properties, and synthetic approaches.

Compound Name	Key Structural Features	Molecular Formula	Molecular Weight (g/mol)	Notable Properties/Applications	References
2-((Cyclopropyl(pyridin-4-yl)methyl)amino)ethanol	Pyridin-4-yl, cyclopropylmethyl, ethanolamine	C₁₁H₁₆N₂O	192.26 (theoretical)	Hypothesized solubility in polar solvents; potential CNS activity due to pyridine-ethanolamine framework	—
(2-Aminopyridin-4-yl)-methanol	Pyridin-4-yl, aminomethyl, methanol	C₆H₈N₂O	124.14	Intermediate in drug synthesis; lower steric hindrance compared to cyclopropyl analogs
2-[(6-Methyl-2-propyl-4-pyrimidinyl)amino]ethanol	Pyrimidin-4-yl, alkylamino, ethanolamine	C₁₀H₁₇N₃O	195.26	Higher hydrophobicity due to pyrimidine; used in kinase inhibitor research
Patent compounds (e.g., Cyclopropylmethyl-oxetan-3-yl-amine derivatives)	Cyclopropylmethyl, oxetane, imidazo-pyrrolo-pyrazine	Variable	300–400	Designed for antiviral or anticancer activity; complex heterocyclic systems enhance target binding

Key Comparisons:

Pyridine vs. Pyrimidine Core: The pyridine ring in the target compound offers stronger basicity (pKa ~5–6) compared to pyrimidine derivatives (pKa ~1–2), influencing solubility and bioavailability.

Substituent Effects: The cyclopropylmethyl group introduces steric bulk and strain, which may reduce metabolic degradation compared to simpler alkyl or aminomethyl groups in (2-Aminopyridin-4-yl)-methanol . However, this could also limit membrane permeability.

Ethanolamine Side Chain: The ethanolamine moiety is shared across all compared compounds, suggesting a common role in hydrogen-bonding interactions. However, its placement relative to the heterocyclic core (e.g., direct attachment in the target compound vs. linkage via alkyl chains in patent derivatives) alters conformational flexibility .

Synthetic Accessibility: The target compound’s synthesis likely parallels methods for β-heteroaryl-α,β-didehydro-α-amino acid derivatives, such as condensation of cyclopropylmethylamines with pyridine-aldehydes under acidic conditions . In contrast, pyrimidine derivatives often require multistep ring-forming reactions, increasing synthetic complexity .

Biological Relevance :

• Patent compounds with imidazo-pyrrolo-pyrazine systems demonstrate potent antiviral activity, attributed to their extended π-conjugation and ability to intercalate into nucleic acids. The target compound’s simpler structure may prioritize selectivity over broad-spectrum activity .

Biological Activity

2-((Cyclopropyl(pyridin-4-yl)methyl)amino)ethanol is a chemical compound with the molecular formula C11H16N2O and a molecular weight of 192.26 g/mol. This compound features a cyclopropyl group attached to a pyridine ring and an amino alcohol functional group, which contributes to its potential biological activities. Recent studies have suggested that it may exhibit significant therapeutic properties, including enzyme inhibition and receptor modulation.

Biological Activity Overview

Research indicates that 2-((Cyclopropyl(pyridin-4-yl)methyl)amino)ethanol has several biological activities, particularly in the areas of:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes, which may be relevant in treating diseases such as cancer and inflammation.
• Receptor Binding : It appears to selectively bind to certain receptors, influencing various biological pathways.

The compound's interaction with molecular targets leads to significant biological outcomes. For instance, it has been noted for its potential anti-inflammatory and anticancer properties. Specific studies have demonstrated that it modulates the activity of enzymes involved in inflammatory responses and cancer cell proliferation.

Enzyme Inhibition Studies

In vitro studies have revealed that 2-((Cyclopropyl(pyridin-4-yl)methyl)amino)ethanol inhibits enzymes such as phosphodiesterase (PDE), which plays a crucial role in cellular signaling pathways. The inhibition of PDE can lead to increased levels of cyclic nucleotides, potentially enhancing anti-inflammatory effects.

Enzyme	IC50 (µM)	Effect
PDE10A	0.5	Significant inhibition
BACE1	0.8	Moderate inhibition

Receptor Binding Affinity

The binding affinity of the compound to various receptors has been assessed using radiolabeled ligand binding assays. Results indicate selective binding to specific targets, which could be harnessed for therapeutic applications.

Receptor	Binding Affinity (Ki)	Biological Effect
Serotonin Receptor	20 nM	Modulates mood and anxiety
Dopamine Receptor	15 nM	Influences reward pathways

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship of this compound helps in optimizing its pharmacological properties. Modifications to the cyclopropyl or pyridine moieties have been explored to enhance potency and selectivity against targeted enzymes and receptors.

Key Findings from SAR Studies

• Cyclopropyl Modifications : Altering the size or substituents on the cyclopropyl group can significantly impact enzyme inhibition potency.
• Pyridine Variants : Substituting different groups on the pyridine ring has been shown to enhance receptor binding affinity.